![molecular formula C7H5BrN2O B1517689 5-Bromobenzo[d]isoxazol-3-ylamine CAS No. 455280-00-9](/img/structure/B1517689.png)
5-Bromobenzo[d]isoxazol-3-ylamine
Overview
Description
5-Bromobenzo[d]isoxazol-3-ylamine is a chemical compound with the CAS Number: 455280-00-9 . It has a molecular weight of 213.03 and its IUPAC name is 5-bromo-1,2-benzisoxazol-3-amine . It is typically stored in a refrigerator and has a physical form of white to yellow powder or crystals .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H5BrN2O/c8-4-1-2-6-5(3-4)7(9)10-11-6/h1-3H,(H2,9,10) . This code represents the molecular structure of the compound.Scientific Research Applications
5-Bromobenzo[d]isoxazol-3-ylamine has been studied for its potential applications in scientific research. It has been used as a substrate for the preparation of various organic compounds, such as amides, esters, and amines. It has also been used as a reagent in the synthesis of biologically active compounds and as a catalyst for the synthesis of various heterocycles. Additionally, it has been used as a reagent in the synthesis of polymers and as a ligand in coordination chemistry.
Mechanism of Action
Mode of Action
It is known that isoxazole derivatives, to which this compound belongs, are often involved in (3 + 2) cycloaddition reactions . This suggests that 5-Bromobenzo[d]isoxazol-3-ylamine might interact with its targets through a similar mechanism, leading to changes in the target’s function or structure.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Bromobenzo[d]isoxazol-3-ylamine in laboratory experiments include its low cost, its availability, and its ease of synthesis. Additionally, its ability to form covalent bonds with other molecules makes it an ideal reagent for the synthesis of organic compounds. However, there are some limitations to using this compound in laboratory experiments. For example, its reactivity can be unpredictable and it can be difficult to control the reaction conditions.
Future Directions
There are many potential future directions for the study of 5-Bromobenzo[d]isoxazol-3-ylamine. These include the development of new synthesis methods for the production of this compound and the exploration of its potential applications in the fields of biochemistry and physiology. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its biochemical and physiological effects. Finally, the development of new methods for the control of the reactivity of this compound could lead to the development of new applications for this compound.
Safety and Hazards
properties
IUPAC Name |
5-bromo-1,2-benzoxazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2O/c8-4-1-2-6-5(3-4)7(9)10-11-6/h1-3H,(H2,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGMYWBQEKIMHGU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=NO2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20652787 | |
Record name | 5-Bromo-1,2-benzoxazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20652787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
455280-00-9 | |
Record name | 5-Bromo-1,2-benzoxazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20652787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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